5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: N-tert-butyl-4-(2-oxo-1H-pyrimidin-5-yl)benzenesulfonamide
• InChI: InChI=1S/C14H17N3O3S/c1-14(2,3)17-21(19,20)12-6-4-10(5-7-12)11-8-15-13(18)16-9-11/h4-9,17H,1-3H3,(H,15,16,18)
• InChI Key: YKOWJRRRFGCHQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=CNC(=O)N=C2
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% (5-BSPP95) is an organic compound derived from pyrimidine, a heterocyclic aromatic compound. Pyrimidines are found in many biologically important molecules, such as nucleic acids, and are used in many different industrial applications. 5-BSPP95 is an important intermediate for the synthesis of a variety of useful compounds, and is used as a reagent in organic synthesis.

Scientific Research Applications

5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% has a variety of scientific research applications, including in the synthesis of other compounds, in the study of organic reactions, and in the study of the biochemical and physiological effects of compounds. 5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% is also used as a reagent in organic synthesis, as it can be used to synthesize a variety of other compounds. Additionally, 5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% is used in the study of organic reactions, as it can be used to study the mechanism of organic reactions. Finally, 5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% is used to study the biochemical and physiological effects of compounds, as it can be used to study the effects of compounds on the body.

Mechanism of Action

The mechanism of action of 5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% is not fully understood. However, it is thought that the compound acts as a catalyst for the reaction between 4-t-butylsulfamoylphenol and 2-hydroxypyrimidine. This reaction is believed to be catalyzed by the base, potassium carbonate, which is added to the reaction mixture. Additionally, the reaction is believed to be facilitated by the presence of the solvent, ethanol.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% are not fully understood. However, it is thought that the compound has no significant effect on the body, as it is not metabolized by the body and is not known to have any toxic effects. Additionally, 5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% is not known to interact with other compounds in the body, and is not known to have any adverse effects on the body.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% in laboratory experiments include its low cost, ease of use, and availability. Additionally, 5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% is relatively stable and can be stored for long periods of time without degrading. However, there are some limitations to the use of 5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% in laboratory experiments. For example, the compound is not very soluble in water, and must be used in an organic solvent such as ethanol. Additionally, the compound is not very reactive and requires the use of a base such as potassium carbonate to catalyze the reaction.

Future Directions

The potential future directions for 5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% include further research into its biochemical and physiological effects, as well as its potential applications in organic synthesis. Additionally, further research could be conducted into the mechanism of action of 5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95%, as well as its potential uses in the study of organic reactions. Finally, further research could be conducted into the advantages and limitations of using 5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% in laboratory experiments, as well as into potential methods for improving its solubility and reactivity.

Synthesis Methods

5-(4-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95% is synthesized through a reaction between 4-t-butylsulfamoylphenol and 2-hydroxypyrimidine. The reaction is conducted in a solvent such as ethanol, and a base such as potassium carbonate is added to catalyze the reaction. The reaction is carried out at a temperature of 80-90°C, and takes approximately 1 hour to complete. After the reaction is complete, the product is isolated and purified to obtain a 95% pure product.